Methyl 2-(bromomethyl)-5-chloro-3-nitrobenzoate

• Molecular Formula: C9H7BrClNO4
• Molecular Weight: 308.51 g/mol
• IUPAC Name: methyl 2-(bromomethyl)-5-chloro-3-nitrobenzoate
• InChI: InChI=1S/C9H7BrClNO4/c1-16-9(13)6-2-5(11)3-8(12(14)15)7(6)4-10/h2-3H,4H2,1H3
• InChI Key: JUXKBKRQAMILOD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C(=CC(=C1)Cl)[N+](=O)[O-])CBr

Description

Methyl 2-(bromomethyl)-5-chloro-3-nitrobenzoate is a useful research compound. Its molecular formula is C9H7BrClNO4 and its molecular weight is 308.51 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of methyl 5-chloro-2-methyl-3-nitrobenzoate (6 g, 26.2 mmol), NBS (5.1 g, 28.8 mmol), and BPO (0.63 g, 2.6 mmol) in CCl4 (50 mL) was heated to reflux overnight. Water (200 mL) was added and CCl4 was removed under reduced pressure. The residue was extracted with DCM (200 mL×3). The combined organic layers were washed with brine, dried over Na2SO4, and concentrated to give crude title compound (7 g, yield 87%) as a brown oil which was used in the next step without purification.